Cas no 1565979-69-2 (4-cyclopropyloxan-4-amine)

• Product Name: 4-cyclopropyloxan-4-amine
• CAS No: 1565979-69-2
• MF: C₈H₁₅NO
• MW: 141.210802316666
• CID: 5219864
• PubChem ID: 75455834
• Update Time: 2025-09-28

4-cyclopropyloxan-4-amine Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-4-amine, 4-cyclopropyltetrahydro-
• 4-cyclopropyloxan-4-amine

• Inchi： 1S/C8H15NO/c9-8(7-1-2-7)3-5-10-6-4-8/h7H,1-6,9H2
• InChI Key： KAZBZSJVGLDZTH-UHFFFAOYSA-N
• SMILES： C1OCCC(C2CC2)(N)C1

Additional information on 4-cyclopropyloxan-4-amine

Research Brief on 4-cyclopropyloxan-4-amine (CAS: 1565979-69-2): Recent Advances and Applications

4-cyclopropyloxan-4-amine (CAS: 1565979-69-2) has emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a versatile building block for the synthesis of novel pharmacophores and its role in modulating biological targets. This research brief synthesizes the latest findings on this compound, focusing on its synthetic routes, biological activities, and potential therapeutic applications.

The compound's unique structural features, including the cyclopropyl and oxane moieties, contribute to its stability and ability to interact with various biological systems. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a key intermediate in the synthesis of CNS-active compounds, showing promising blood-brain barrier permeability in preclinical models. The research team utilized a novel asymmetric synthesis approach to obtain enantiomerically pure 4-cyclopropyloxan-4-amine, achieving >99% ee and demonstrating the compound's potential for chiral drug development.

Recent pharmacological investigations have revealed that derivatives of 4-cyclopropyloxan-4-amine exhibit selective binding to serotonin receptors, particularly the 5-HT_2A and 5-HT₇ subtypes. This finding, reported in ACS Chemical Neuroscience (2024), suggests potential applications in neuropsychiatric disorders. The compound's ability to modulate receptor activity while maintaining favorable pharmacokinetic properties makes it an attractive scaffold for further optimization.

In the field of antimicrobial research, a 2024 study in Bioorganic & Medicinal Chemistry Letters identified 4-cyclopropyloxan-4-amine derivatives with potent activity against drug-resistant bacterial strains. The researchers employed structure-activity relationship (SAR) studies to optimize the compound's antibacterial profile while minimizing cytotoxicity. These findings open new avenues for addressing the growing challenge of antimicrobial resistance.

The compound's safety profile has also been investigated in recent toxicological studies. A comprehensive ADMET assessment published in Chemical Research in Toxicology (2023) indicated favorable metabolic stability and low cytotoxicity across multiple cell lines. However, researchers noted the need for further investigation of potential CYP450 interactions, particularly with the 3A4 isoenzyme.

Looking forward, the versatility of 4-cyclopropyloxan-4-amine continues to inspire innovative applications. Current research directions include its incorporation into PROTAC molecules for targeted protein degradation and its use as a ligand in transition metal catalysis for pharmaceutical synthesis. The compound's unique structural properties and demonstrated biological activities position it as a valuable tool in both drug discovery and chemical biology research.